Cas no 247061-94-5 (2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid)
247061-94-5 structure
Product Name:2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
CAS No:247061-94-5
MF:C19H22N2O2
MW:310.390184879303
CID:246072
PubChem ID:22684090
Update Time:2025-04-19
2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid
- 2-[(4-benzylpiperazin-1-yl)methyl]benzoic acid
- Benzoic acid,2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
- LogP
- AKOS016846122
- DTXSID80627572
- FT-0604272
- 2-(4-BENZYLPIPERAZIN-1-YLMETHYL)BENZOIC ACID
- 247061-94-5
- 2-(4-Benzylpiperazin-1-ylmethyl)benzoic?acid
- Benzoic acid, 2-[[4-(phenylmethyl)-1-piperazinyl]methyl]-
- SCHEMBL7484815
- A5062
-
- MDL: MFCD09718630
- Inchi: 1S/C19H22N2O2/c22-19(23)18-9-5-4-8-17(18)15-21-12-10-20(11-13-21)14-16-6-2-1-3-7-16/h1-9H,10-15H2,(H,22,23)
- InChI Key: VSKVFEGRVCGZQZ-UHFFFAOYSA-N
- SMILES: OC(C1C=CC=CC=1CN1CCN(CC2C=CC=CC=2)CC1)=O
Computed Properties
- Exact Mass: 310.16826
- Monoisotopic Mass: 310.168
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: 0.3
Experimental Properties
- Density: 1.204
- Boiling Point: 461.7°C at 760 mmHg
- Flash Point: 233°C
- Refractive Index: 1.622
- PSA: 43.78
2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
247061-94-5 (2-((4-Benzylpiperazin-1-yl)methyl)benzoic acid) Related Products
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